Cas no 34272-67-8 (2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic Acid)

2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic Acid structure
34272-67-8 structure
Product Name:2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic Acid
CAS No:34272-67-8
MF:C12H11NO2S
MW:233.286241769791
MDL:MFCD01681553
CID:1462251
PubChem ID:214801
Update Time:2025-09-23

2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic Acid
    • 4-Methyl-2-phenyl-5-thiazoleacetic acid
    • F2185-0002
    • BRN 0178498
    • (4-Methyl-2-phenyl-thiazol-5-yl)-essigsaeure
    • (4-METHYL-2-PHENYL-1,3-THIAZOL-5-YL)ACETIC ACID
    • 5-Thiazoleacetic acid, 4-methyl-2-phenyl-
    • (4-methyl-2-phenyl-thiazol-5-yl)-acetic acid
    • AC1Q5VKM
    • Oprea1_449956
    • AC1L4XLY
    • 2-(4-methyl-2-phenylthiazol-5-yl)acetic acid
    • STL227864
    • AKOS002664985
    • 34272-67-8
    • EN300-236129
    • SCHEMBL20397388
    • DB-263181
    • DTXSID90187839
    • MDL: MFCD01681553
    • Inchi: 1S/C12H11NO2S/c1-8-10(7-11(14)15)16-12(13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
    • InChI Key: RWYONVYVVYSLDV-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC(C)=C1CC(=O)O

Computed Properties

  • Exact Mass: 233.05113
  • Monoisotopic Mass: 233.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.287
  • Boiling Point: 435.1°C at 760 mmHg
  • Flash Point: 216.9°C
  • Refractive Index: 1.615
  • PSA: 50.19

2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic Acid Pricemore >>

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